Ethyl (4E)-1-benzyl-4-(hydroxyimino)-4,5,6,7-tetrahydro-1H-indole-3-carboxylate

• IUPAC Name: ethyl (4E)-1-benzyl-4-hydroxyimino-6,7-dihydro-5H-indole-3-carboxylate
• InChI: InChI=1S/C18H20N2O3/c1-2-23-18(21)14-12-20(11-13-7-4-3-5-8-13)16-10-6-9-15(19-22)17(14)16/h3-5,7-8,12,22H,2,6,9-11H2,1H3/b19-15+
• InChI Key: JQKCNNLBGLHCDY-XDJHFCHBSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C1C(=NO)CCC2)CC3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1=CN(C2=C1/C(=N/O)/CCC2)CC3=CC=CC=C3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic compound commonly found in many natural products and pharmaceuticals. The presence of the hydroxyimino group suggests that it might have some interesting chemical properties, such as the ability to participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, hydroxyimino compounds can participate in reactions with acetoacetate to yield oxazolone derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups like the hydroxyimino group would likely make the compound polar and potentially soluble in polar solvents.

Scientific Research Applications

• Peptide Synthesis
  • Summary of Application : Oxyma is used as an additive in peptide synthesis. It is a potential replacement for zobenzotriazole and benzotriazole derivatives used in peptide synthesis.
  • Methods of Application : Oxyma is added to the carbodiimide-mediated amide bond formation during established peptide synthesis method.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be irritants or toxic if ingested. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has pharmaceutical applications, future research might focus on improving its efficacy or reducing side effects.